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Compound of Interest

Compound Name: 3-Quinolin-8-ylacrylic acid
CAS No.: 754190-58-4
Cat. No.: B2892785
Get Quote
. J

Executive Summary & Chemical Profile

3-Quinolin-8-ylacrylic acid is a functionalized organic intermediate often utilized in medicinal
chemistry for ligand synthesis and metalloprotease inhibition studies. Unlike simple mineral
acids, its disposal is complicated by its quinoline core, a nitrogen-heterocycle associated with
aquatic toxicity and potential genotoxicity.

Critical Directive: Do NOT treat this compound merely as a corrosive acid. While it possesses
an acidic moiety, the primary disposal hazard is the toxic organic framework. Neutralization for
drain disposal is strictly prohibited.

Chemical Identity Table
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Parameter Detail

Chemical Name (E)-3-(Quinolin-8-yhacrylic acid

CAS Number 754190-58-4

Molecular Formula C12HaNO:2

Physical State Solid (typically off-white to yellow powder)

Solubility Soluble in DMSO, Methanol; Poorly soluble in
water

Acidity (pKa) ~4.5 (Carboxylic acid), ~4.9 (Quinolinium ion)

Hazard Assessment (The "Why" Behind the
Protocol)

To ensure safety, we must understand the dual-nature hazard of this molecule.

e The Acrylic Acid Moiety (Corrosivity/Reactivity): The carboxylic acid tail acts as a skin and
eye irritant (H315, H319). In solution, it can lower pH to corrosive levels.

e The Quinoline Core (Systemic Toxicity): The quinoline ring is the critical driver for disposal
logic. Quinolines are classified by the EPA as likely human carcinogens and are harmful to
aquatic life.

o Operational Impact: You cannot degrade the quinoline ring via simple benchtop
neutralization. Therefore, all waste must be incinerated.

GHS Classification:

Warning

H302: Harmful if swallowed.[1][2][3]

H315/H319: Causes skin and serious eye irritation.[2]

H335: May cause respiratory irritation.[1][2][4]
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Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for handling quinoline derivatives in organic solvents due

to rapid permeation.

PPE Category

Specification

Rationale

Hand Protection

Nitrile (Minimum 5 mil
thickness). Double-gloving
recommended if dissolved in
DMSO or DMF.

Nitrile offers superior
resistance to organic acids and
nitrogen heterocycles

compared to latex.

Eye Protection

Chemical Splash Goggles
(ANSI z87.1).

Powder is fine and easily
airborne; safety glasses with
side shields are insulfficient for

powder handling.

Respiratory

N95 (minimum) or Fume Hood
(Preferred).

Prevents inhalation of dust
(H335 hazard).

Body

Lab coat (buttoned), long
pants, closed-toe shoes.

Prevents dermal absorption of

particulates.

Disposal Workflows
A. Solid Waste (Pure Compound or Spilled Powder)

Protocol: "Lab Pack" Segregation.

o Containment: Transfer the solid into a clear, wide-mouth glass jar or high-density

polyethylene (HDPE) container.

o Labeling: Affix a hazardous waste label.

o Constituents: "3-Quinolin-8-ylacrylic acid (Solid)"

o Hazard Checkboxes: Toxic, Irritant.[1]

e Segregation: Place the container in the Solid Organic Waste stream.
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o Note: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the same
secondary container to prevent exothermic oxidation of the acrylic double bond.

B. Liquid Waste (Mother Liquors/Reaction Mixtures)

Protocol: Segregated Organic Stream.
e Characterization: Determine the solvent system.
o If Halogenated (DCM, Chloroform): Dispose in Halogenated Waste.

o If Non-Halogenated (Methanol, DMSO, Ethyl Acetate): Dispose in Non-Halogenated
Waste.

e pH Check: If the solution is highly acidic (pH < 2), do not add directly to a general solvent
drum, as this may cause dangerous off-gassing or polymerization of other waste
constituents.

o Action: Collect in a separate satellite container labeled "Acidic Organic Waste - Quinoline
Derivative."

» Prohibition: Never pour down the sink. The quinoline ring resists wastewater treatment
biodegradation.

C. Contaminated Glassware

Protocol: Triple Rinse.

¢ Rinse glassware with a suitable solvent (Acetone or Methanol) three times.

o Collect all rinsates into the Liquid Organic Waste container.

e Once rinsed, glassware can be washed normally or disposed of in glass trash if broken.

Visualized Decision Workflows
Diagram 1: Disposal Decision Tree

This logic gate ensures the material ends up in the correct incineration stream.
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Caption: Logical flow for segregating 3-Quinolin-8-ylacrylic acid waste based on physical
state and solvent carrier.

Diagram 2: Spill Response Protocol
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Immediate actions to take in the event of a benchtop spill.
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Caption: Step-by-step spill management to prevent aerosolization and dermal exposure.

Emergency Procedures

e Eye Contact: Immediately flush with water for 15 minutes.[3] Lift eyelids.[3] Seek medical
attention (H319).

» Skin Contact: Wash with soap and water.[3][4] Do not use ethanol/solvents on skin, as this
may increase absorption of the quinoline ring.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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